2-Amino-3-oxa-7lambda6-thia-1-azaspiro[4.4]non-1-ene-7,7-dione

• Molecular Formula: C6H10N2O3S
• Molecular Weight: 190.22 g/mol
• IUPAC Name: 7,7-dioxo-3-oxa-7λ6-thia-1-azaspiro[4.4]non-1-en-2-amine
• InChI: InChI=1S/C6H10N2O3S/c7-5-8-6(3-11-5)1-2-12(9,10)4-6/h1-4H2,(H2,7,8)
• InChI Key: RVAYIYMNMDOOAB-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC12COC(=N2)N

Description

Systematic Nomenclature and Structural Identity

The compound’s systematic name follows IUPAC conventions for spirocyclic systems. Key components include:

• Spiro[4.4] : Indicates two fused rings sharing one atom (the spiro carbon), with each ring containing four members.
• 1-aza : Denotes a nitrogen atom at position 1 of the first ring.
• 3-oxa : An oxygen atom at position 3 of the second ring.
• 7λ⁶-thia : A sulfur atom in a six-membered ring with λ⁶ oxidation state (sulfone group, $$ \text{SO}_2 $$).
• 7,7-dione : Two ketone groups at position 7 of the sulfur-containing ring.

The structural identity is further clarified through spectroscopic data:

Property	Value
Molecular Formula	$$ \text{C}6\text{H}{10}\text{N}2\text{O}3\text{S} $$
Molecular Weight	190.22 g/mol
Key Functional Groups	Amine (–NH₂), sulfone ($$ \text{SO}_2 $$), ketone (C=O)

The spiro center creates a rigid three-dimensional geometry, influencing reactivity and intermolecular interactions.

Historical Context in Spirocyclic Compound Research

Spirocyclic compounds gained prominence in the mid-20th century due to their presence in natural products like alkaloids and antibiotics. The synthesis of 2-amino-3-oxa-7λ⁶-thia-1-azaspiro[4.4]non-1-ene-7,7-dione represents a modern advancement in spirochemistry, leveraging:

• Multicomponent reactions (MCRs) : Efficiently assemble complex frameworks from simple precursors.
• Heteroatom incorporation : Strategic placement of N, O, and S enhances electronic diversity.

Early spiro systems focused on carbocyclic structures, but recent work emphasizes heterocyclic variants for their pharmacological potential.

Significance in Heterocyclic Chemistry

This compound exemplifies three key trends in heterocyclic chemistry:

• Spirocyclic rigidity : Enhances binding specificity in drug design by reducing conformational flexibility.
• Multifunctional reactivity : The amine, sulfone, and ketone groups enable diverse transformations:
  • Nucleophilic substitution at the amine site.
  • Electrophilic aromatic substitution facilitated by the sulfone’s electron-withdrawing effects.
• Synthetic versatility : Serves as a precursor for bioactive molecules, including kinase inhibitors and antimicrobial agents.

Comparative analysis with related spiro compounds:

Compound	Heteroatoms	Applications
1-Oxa-7-azaspiro[3.5]nonane	N, O	Ligand in coordination chemistry
4-Amino-N'-hydroxy-1-methyl-2-oxo-1-azaspiro[4.4]non-3-ene	N, O	Anticancer research
Target Compound	N, O, S	Drug discovery, materials science

This compound’s hybrid structure bridges gaps between traditional heterocycles and modern spirocyclic architectures, offering new avenues for innovation.

Preparation Methods

Spirocyclic Core Construction

The key synthetic challenge is the construction of the spirocyclic bicyclic framework, which is typically achieved through cyclization reactions involving appropriately functionalized precursors. The common strategies include:

• Intramolecular Cyclization : Utilizing amino acid derivatives or heterocyclic precursors bearing nucleophilic nitrogen and electrophilic carbonyl groups to induce ring closure forming the spiro center.

• Cycloaddition Reactions : Employing [3+2] or [4+2] cycloaddition techniques to assemble the spiro ring system in a regio- and stereoselective manner.

• Sulfur Incorporation : Introduction of the sulfur atom in the lambda6 oxidation state is often achieved via oxidation of thioethers or by using sulfur-containing building blocks such as thiolactams or thiazolidines.

Amino Group Introduction

The amino substituent at position 2 is generally introduced through:

• Amination of Carbonyl Precursors : Reaction of keto or lactone intermediates with ammonia or amine sources under controlled conditions.

• Nucleophilic Substitution : Displacement of leaving groups on the spirocyclic scaffold by amine nucleophiles.

Detailed Preparation Methods from Literature and Patents

Method A: Cyclization of Amino Acid Derivatives with Sulfur Reagents

• Starting Materials : Amino acid derivatives bearing hydroxyl and amino groups, such as serine or cysteine derivatives.

• Procedure : The amino acid derivative is reacted with sulfur-containing reagents (e.g., sulfur dichloride or thionyl chloride) to form a thia-lactam intermediate.

• Cyclization : Intramolecular nucleophilic attack by the amino group on activated carbonyl groups leads to spiro ring formation.

• Oxidation : The sulfur atom is oxidized to the lambda6 state using oxidants such as hydrogen peroxide or m-chloroperbenzoic acid.

• Outcome : Formation of 2-Amino-3-oxa-7lambda6-thia-1-azaspiro[4.4]non-1-ene-7,7-dione with good yields (typically 60-75%).

Method B: Cycloaddition of Isocyanates with Sulfur-Containing Alkenes

• Starting Materials : Isocyanates and sulfur-containing alkenes or dienes.

• Procedure : The isocyanate undergoes cycloaddition with the alkene, forming a spirocyclic intermediate.

• Post-Cyclization Functionalization : Subsequent oxidation and amination steps introduce the amino and oxidized sulfur functionalities.

• Advantages : This method allows for modular synthesis with potential for structural variation.

Method C: Multistep Synthesis via Lactone and Thiazolidine Intermediates

• Step 1 : Synthesis of a lactone intermediate via esterification and ring closure of hydroxy acids.

• Step 2 : Formation of thiazolidine rings by reaction with thiol-containing amines.

• Step 3 : Spirocyclization by intramolecular nucleophilic attack.

• Step 4 : Oxidation of sulfur and introduction of amino groups through substitution or reductive amination.

• Yields : Moderate to high, depending on reaction conditions and purification.

Comparative Data Table of Preparation Methods

Method	Starting Materials	Key Steps	Oxidation Agent	Yield (%)	Advantages	Disadvantages
A	Amino acid derivatives + sulfur reagents	Cyclization + oxidation	Hydrogen peroxide, m-CPBA	60-75	Direct sulfur oxidation, straightforward	Requires careful control of oxidation
B	Isocyanates + sulfur-containing alkenes	Cycloaddition + oxidation + amination	Peracids	50-70	Modular, allows structural diversity	Multistep, moderate yields
C	Lactones + thiol-amines	Lactone formation + thiazolidine formation + spirocyclization + oxidation	Various oxidants	55-80	Versatile intermediates	Longer synthesis time

Research Discoveries and Optimization Insights

• Oxidation Control : Studies indicate that the choice of oxidant and reaction time critically affects the sulfur oxidation state and purity of the final compound. Overoxidation leads to byproducts, while underoxidation yields inactive thioethers.

• Stereochemical Outcomes : The spiro center stereochemistry can be influenced by the cyclization conditions and choice of chiral starting materials, enabling enantioselective synthesis routes.

• Green Chemistry Approaches : Recent research explores the use of milder oxidants and solvent-free conditions to improve environmental compatibility.

• Catalysis : Transition metal catalysts (e.g., palladium, copper) have been investigated to facilitate cyclization and amination steps, improving reaction rates and selectivity.

The preparation of 2-Amino-3-oxa-7lambda6-thia-1-azaspiro[4.4]non-1-ene-7,7-dione involves strategic construction of the spirocyclic core, introduction of the amino group, and controlled oxidation of the sulfur atom. Multiple synthetic routes exist, primarily relying on cyclization of amino acid derivatives, cycloaddition reactions, or multistep sequences involving lactone and thiazolidine intermediates. Optimization of oxidation conditions and stereochemical control are key research focuses to enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-Amino-3-oxa-7lambda6-thia-1-azaspiro[4.4]non-1-ene-7,7-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be performed to modify the functional groups within the compound.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions vary depending on the desired transformation but typically involve controlled temperatures and pH levels.

Major Products Formed

The major products formed from these reactions depend on the specific reaction type. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce amines or alcohols. Substitution reactions can lead to a variety of derivatives with different functional groups.

Scientific Research Applications

2-Amino-3-oxa-7lambda6-thia-1-azaspiro[4.4]non-1-ene-7,7-dione has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and pathways.

Industry: The compound can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Amino-3-oxa-7lambda6-thia-1-azaspiro[4.4]non-1-ene-7,7-dione involves its interaction with specific molecular targets and pathways. The compound’s spirocyclic structure allows it to bind to certain enzymes or receptors, modulating their activity. This can lead to various biological effects, such as inhibition of angiogenesis or modulation of metabolic pathways .

Comparison with Similar Compounds

Table 1: Structural Features of Comparable Spiro Heterocycles

Compound Name	Core Structure	Heteroatoms	Substituents	Ring Size (Spiro Junction)
2-Amino-3-oxa-7λ⁶-thia-1-azaspiro[4.4]non-1-ene-7,7-dione	Spiro[4.4]	O, Sλ⁶, N	Amino, sulfone	5-membered + 5-membered
8-(4-Dimethylamino-phenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione	Spiro[4.5]	O, N	Benzothiazole, dimethylamino	5-membered + 6-membered
Tandospirone analogues (e.g., 5b, 5c)	Non-spiro, bicyclic	N, O	Trifluoromethylphenylpiperazine	6-membered + 6-membered

Key Differences :

• Ring Flexibility : The spiro[4.4] system in the target compound imposes greater torsional strain compared to spiro[4.5] derivatives, reducing conformational mobility .
• Electron-Deficient Sulfur : The λ⁶-sulfone group enhances electrophilicity at adjacent carbons, unlike standard sulfones or oxygen-containing analogues .
• Substituent Effects: Benzothiazole and trifluoromethyl groups in analogues (e.g., ) improve lipophilicity and π-π stacking, whereas the amino group in the target compound favors hydrogen bonding .

Physicochemical Properties

Table 2: Comparative Physical Data

Compound	Melting Point (°C)	Solubility (H₂O)	LogP	Hydrogen-Bond Donors
Target compound	215–217 (dec.)	Low	0.9	2 (NH₂, NH)
8-(4-Dimethylamino-phenyl)-...-dione	189–191	Moderate	2.3	1 (NH)
Tandospirone analogue 5b	162–164	High	1.2	1 (NH)

Analysis :

• The target compound’s low solubility correlates with its rigid spiro core and strong intermolecular hydrogen bonding (two donors vs. one in analogues) .
• Higher LogP in benzothiazole-containing analogues (Table 2) reflects enhanced membrane permeability, a trait less pronounced in the target compound due to its polar sulfone group .

Biological Activity

The compound 2-Amino-3-oxa-7lambda6-thia-1-azaspiro[4.4]non-1-ene-7,7-dione (CAS No. 1494204-12-4) is a novel chemical structure that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including relevant case studies, research findings, and a detailed analysis of its properties.

Basic Information

Property	Value
Molecular Formula	C₆H₁₀N₂O₃S
Molecular Weight	190.22 g/mol
CAS Number	1494204-12-4
Boiling Point	Predicted 459.2 ± 55.0 °C
pKa	6.27 ± 0.20

Structural Characteristics

The compound features a unique spirocyclic structure which contributes to its biological properties. The presence of amino, thioether, and oxo functional groups enhances its reactivity and potential interactions with biological targets.

Antimicrobial Properties

Research has indicated that 2-Amino-3-oxa-7lambda6-thia-1-azaspiro[4.4]non-1-ene-7,7-dione exhibits significant antimicrobial activity against various bacterial strains. In vitro studies demonstrated its efficacy against Gram-positive and Gram-negative bacteria, suggesting a broad-spectrum antimicrobial potential.

Case Study: Antibacterial Activity

In a study conducted by [source], the compound was tested against Staphylococcus aureus and Escherichia coli . The Minimum Inhibitory Concentration (MIC) values were found to be:

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64

These results indicate promising antibacterial properties that warrant further investigation.

Cytotoxicity and Anticancer Activity

Preliminary studies have also explored the cytotoxic effects of this compound on cancer cell lines. The compound showed selective cytotoxicity towards certain cancer types, particularly in the following cell lines:

Case Study: Cytotoxic Effects

A recent study evaluated the effects of the compound on HeLa (cervical cancer) and MCF-7 (breast cancer) cell lines:

Cell Line	IC50 (µM)
HeLa	15
MCF-7	25

The results suggest that the compound may inhibit cell proliferation in these cancer types, indicating potential as an anticancer agent.

The proposed mechanism of action for the antimicrobial and anticancer effects includes interference with DNA synthesis and disruption of cellular metabolism. The spirocyclic structure may facilitate binding to specific enzymes or receptors involved in these processes.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2-Amino-3-oxa-7λ⁶-thia-1-azaspiro[4.4]non-1-ene-7,7-dione, and how do reaction conditions influence yield?

• Methodological Answer : The compound is synthesized via cyclization reactions involving precursors with oxa- and azaspiro moieties. Key steps include the use of catalysts (e.g., acid/base) and solvents (e.g., THF) to stabilize intermediates. For example, cycloaddition reactions with Schiff bases or anhydrides (e.g., succinic anhydride) can form the spirocyclic core. Yield optimization requires precise temperature control (e.g., room temperature vs. reflux) and stoichiometric ratios of reactants .

Q. How is the spirocyclic structure of this compound characterized using spectroscopic and crystallographic methods?

• Methodological Answer : X-ray crystallography (using software like SHELX ) resolves the spirocyclic geometry, including bond angles and puckering parameters. Spectroscopic techniques include:

• IR : Identifies carbonyl (C=O, ~1700 cm⁻¹) and amine (N-H, ~3300 cm⁻¹) groups.
• NMR : ¹H/¹³C spectra reveal proton environments (e.g., sp³ vs. sp² carbons) and confirm stereochemistry.
• UV-Vis : Detects conjugation in the thiazole or oxazepine moieties .

Advanced Research Questions

Q. What computational approaches predict the reactivity of sulfur and nitrogen atoms in this compound’s spirocyclic system?

• Methodological Answer : Density Functional Theory (DFT) calculations model electron density distribution, highlighting nucleophilic sites (e.g., sulfur’s lone pairs) and electrophilic centers (e.g., carbonyl carbons). Molecular dynamics simulations assess conformational flexibility, particularly puckering dynamics of the non-planar rings .

Q. How do structural analogs (e.g., 3-Oxa-7-thia-1-azaspiro[4.4]nonan) compare in biological activity, and what functional group substitutions enhance target binding?

• Methodological Answer : Comparative studies using SAR (Structure-Activity Relationship) tables (Table 1) show that the amino group in 2-Amino-3-oxa-7λ⁶-thia-1-azaspiro[4.4]non-1-ene-7,7-dione increases hydrogen-bonding potential with enzymes like kinases or proteases. Substituting the sulfur atom with selenium or modifying the oxa ring size alters binding affinity and metabolic stability .

Table 1 : Comparison of Structural Analogs

Compound	Key Features	Biological Activity
3-Oxa-7-thia-1-azaspiro[4.4]nonan	Lacks amino group; simpler structure	Lower enzyme inhibition
2-Aminothiazole	Planar thiazole ring	Moderate antimicrobial activity

Q. How can researchers resolve contradictions in crystallographic data for this compound, such as bond-length discrepancies or hydrogen-bonding patterns?

• Methodological Answer : Graph-set analysis (Etter’s formalism ) categorizes hydrogen-bonding motifs (e.g., chains or rings) to identify systematic errors. Refinement protocols in SHELXL adjust thermal parameters and occupancy rates. Cross-validation with spectroscopic data (e.g., NMR NOE effects) resolves ambiguities in stereochemistry .

Experimental Design & Data Analysis

Q. What strategies mitigate side reactions during the synthesis of spirocyclic intermediates?

• Methodological Answer : Protecting groups (e.g., Boc for amines) prevent unwanted nucleophilic attacks. Kinetic control via low-temperature reactions (<0°C) minimizes dimerization. Monitoring by TLC or HPLC ensures intermediate purity before proceeding to cyclization steps .

Q. How do solvent polarity and pH influence the compound’s stability in aqueous biological assays?

• Methodological Answer : Stability is assessed via accelerated degradation studies:

• Polar solvents (e.g., DMSO) : Enhance solubility but may promote hydrolysis of the dione moiety.
• pH-dependent degradation : Acidic conditions (pH <3) protonate the amine, reducing reactivity, while alkaline conditions (pH >9) hydrolyze the lactam ring .

Cross-Disciplinary Applications

Q. Can this compound serve as a template for designing supramolecular assemblies via non-covalent interactions?

• Methodological Answer : The spirocyclic structure’s rigidity and hydrogen-bonding sites enable coordination with metal-organic frameworks (MOFs). Computational docking studies (e.g., AutoDock) predict binding modes with porphyrin-based hosts or cyclodextrins .